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Compound of Interest

Compound Name:
N,N,N',N'-

Tetramethylethylenediamine

Cat. No.: B135492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for N,N,N',N'-
Tetramethylethylenediamine (TMEDA), a versatile but hazardous compound widely used in

chemical synthesis and molecular biology. Adherence to these protocols is critical to ensure

personnel safety and maintain experimental integrity.

Chemical and Physical Properties
TMEDA, also known as TEMED, is a colorless to light yellow liquid with a characteristic fishy or

amine-like odor.[1][2] It is a flammable, corrosive, and volatile compound that requires

meticulous handling.[3]
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Property Value Source

CAS Number 110-18-9 [2][4]

Molecular Formula C₆H₁₆N₂ [5][6]

Molecular Weight 116.2 g/mol [5][7]

Boiling Point 120-122 °C [4][6]

Melting Point -55 °C [4][6]

Flash Point 17 °C (closed cup) [4]

Density 0.775 g/mL at 20 °C [4]

Solubility
Miscible with water and most

organic solvents.[4][6]

Miscible with water, ethers,

alcohols, and most organic

solvents.[6]

Hazard Identification and GHS Classification
TMEDA is classified as a hazardous substance with multiple risk factors. Understanding these

hazards is the first step toward safe handling.

Hazard Class GHS Classification Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.[8][9]

Acute Toxicity (Oral) Category 3 or 4
H301/H302: Toxic or harmful if

swallowed.[8][10]

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled.[8][10]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[8][9]

Serious Eye Damage Category 1
H314: Causes severe skin

burns and eye damage.[8]

Signal Word: Danger[1][4]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling TMEDA to prevent exposure.

Protection Type Specification Rationale

Eye/Face Protection
Safety goggles with side

shields or a face shield.[5][11]

Protects against splashes and

vapors that can cause severe

eye damage.[8]

Skin Protection

Chemical-resistant gloves

(e.g., tested according to EN

374), lab coat, and appropriate

protective clothing.[5][12]

Prevents skin contact which

can cause severe burns.[8]

Respiratory Protection

Use in a chemical fume hood.

[12][13] If a fume hood is not

available or if exposure limits

are exceeded, a NIOSH/MSHA

or European Standard EN 149

approved respirator with an

appropriate filter for ammonia

and organic ammonia

derivatives should be used.[12]

[14]

Protects against inhalation of

toxic vapors.[8]

Safe Handling and Storage
Strict protocols for handling and storage are essential to mitigate the risks associated with

TMEDA.

Handling
Ventilation: Always handle TMEDA in a well-ventilated area, preferably within a chemical

fume hood.[8][12]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[5] Use non-sparking tools and explosion-proof equipment.[12][15]
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[5][12]

Inert Atmosphere: For applications sensitive to air and moisture, handle under an inert

atmosphere (e.g., nitrogen or argon).[6][12]

Personal Hygiene: Wash hands thoroughly after handling.[12] Do not eat, drink, or smoke in

the work area.[5][16]

Storage
Container: Store in a tightly closed, original container.[5][8]

Location: Keep in a cool, dry, and well-ventilated area away from heat sources and direct

sunlight.[4][8]

Incompatibilities: Store away from strong oxidizing agents, acids, acid chlorides, acid

anhydrides, carbon dioxide, copper, and mercury.[9][17][18]

Security: Store in a locked-up area.[8][12]

Emergency Procedures
Immediate and appropriate response to emergencies is crucial.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.carlroth.com/medias/SDB-2367-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQyNTB8YXBwbGljYXRpb24vcGRmfGFEQmhMMmc0WkM4NU1UYzFNalUwTmpZek1UazRMMU5FUWw4eU16WTNYMEZWWDBWT0xuQmtaZ3wzNjNiZTRlYzQ4NjM1MmVjMDZhZDJjYTVjMzllNzYwZGJkY2Q2MjgzMzU0MDdhNTNiYWEzMGEwYjA5ZTcwMDRh
https://www.fishersci.com/store/msds?partNumber=BP15020&productDescription=TEMED+20G&vendorId=VN00033897&countryCode=US&language=en
https://www.tuodaindus.com/nnnn-tetramethylethylenediamine/
https://www.fishersci.com/store/msds?partNumber=BP15020&productDescription=TEMED+20G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP15020&productDescription=TEMED+20G&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2367-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQyNTB8YXBwbGljYXRpb24vcGRmfGFEQmhMMmc0WkM4NU1UYzFNalUwTmpZek1UazRMMU5FUWw4eU16WTNYMEZWWDBWT0xuQmtaZ3wzNjNiZTRlYzQ4NjM1MmVjMDZhZDJjYTVjMzllNzYwZGJkY2Q2MjgzMzU0MDdhNTNiYWEzMGEwYjA5ZTcwMDRh
https://www.chemos.de/import/data/msds/GB_en/110-18-9-A0001078-GB-en.pdf
https://www.carlroth.com/medias/SDB-2367-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQyNTB8YXBwbGljYXRpb24vcGRmfGFEQmhMMmc0WkM4NU1UYzFNalUwTmpZek1UazRMMU5FUWw4eU16WTNYMEZWWDBWT0xuQmtaZ3wzNjNiZTRlYzQ4NjM1MmVjMDZhZDJjYTVjMzllNzYwZGJkY2Q2MjgzMzU0MDdhNTNiYWEzMGEwYjA5ZTcwMDRh
https://mubychem.com/tetramethylethylenediaminemanufacturers.html
https://www.liskonchem.com/Properties-of-Tetramethylethylenediamine-TMEDA-id47640596.html
https://mubychem.com/tetramethylethylenediaminemanufacturers.html
https://www.nationaldiagnostics.com/safety_data/sds_product12.php?cat_num=EC-503
https://www.chemsrc.com/en/cas/110-18-9_161530.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2446761.htm
https://mubychem.com/tetramethylethylenediaminemanufacturers.html
https://www.fishersci.com/store/msds?partNumber=BP15020&productDescription=TEMED+20G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[12] Seek

immediate medical attention.[12]

Skin Contact

Immediately remove all contaminated clothing.

[19] Flush skin with plenty of water for at least

15 minutes.[12] Seek immediate medical

attention.[12]

Eye Contact

Rinse cautiously with water for several minutes.

[8] Remove contact lenses if present and easy

to do. Continue rinsing for at least 15 minutes.

[12] Seek immediate medical attention.[12]

Ingestion

Do NOT induce vomiting.[12] Rinse mouth with

water.[5] Call a physician or poison control

center immediately.[12]

Fire and Spill Response
Fire Extinguishing Media: Use dry powder, foam, or carbon dioxide. Water spray may be

ineffective.[5][9]

Firefighting PPE: Wear self-contained breathing apparatus (SCBA) and full protective gear.

[12][14]

Spill Containment: Eliminate all ignition sources.[15] Absorb the spill with an inert, non-

combustible material such as sand, earth, or vermiculite.[8][15]

Spill Cleanup: Use non-sparking tools to collect the absorbed material and place it in a

suitable container for disposal.[12][15]

Environmental Precautions: Prevent the spill from entering drains, soil, or water sources.[8]

Disposal Considerations
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Dispose of TMEDA and its containers in accordance with federal, state, and local regulations.

[8] Waste should be handled by a licensed disposal facility.[3]

Diagrams
TMEDA Handling Workflow

Preparation Handling

Post-Handling

Review SDS Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Ensure Fume Hood is Operational Work in Fume HoodProceed to Handling Ground Equipment Use Non-Sparking Tools Dispense TMEDA

Tightly Seal ContainerComplete Task

Decontaminate Work Area

Store Properly

Dispose of Waste Correctly Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of TMEDA in a laboratory setting.

TMEDA Emergency Response Logic
Caption: A decision-making diagram for responding to emergencies involving TMEDA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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